Cas no 18004-20-1 (Ketohakonanol)

• Product Name: Ketohakonanol
• CAS No: 18004-20-1
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 2008755
• PubChem ID: 90720428
• Update Time: 2025-10-29

Ketohakonanol Chemical and Physical Properties

Names and Identifiers

• Ketohakonanol
• 18004-20-1
• 4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one

• Inchi： 1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3
• InChI Key： WQSYKNUUKPIYHA-UHFFFAOYSA-N
• SMILES： OC1(C)C(CCC2(C)C1CCC1(C)C2CCC2C3(C)CCCC(C)(C)C3CCC12C)=O

Computed Properties

• Exact Mass: 428.365430770g/mol
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.0 g/cm3
• Boiling Point: 503.5±0.0 °C at 760 mmHg
• Flash Point: 213.3±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Ketohakonanol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins